Cas no 2751610-94-1 (lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate)

• Product Name: lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate
• CAS No: 2751610-94-1
• MF: C₉H₇LiN₂O₂
• MW: 182.105081796646
• CID: 6250884
• PubChem ID: 165656226
• Update Time: 2025-06-14

lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate Chemical and Physical Properties

Names and Identifiers

• lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate
• 2751610-94-1
• EN300-37327986

• Inchi： 1S/C9H8N2O2.Li/c12-8(13)6-11-5-3-7-2-1-4-10-9(7)11;/h1-5H,6H2,(H,12,13);/q;+1/p-1
• InChI Key： AZMJXTJLGOSFNK-UHFFFAOYSA-M
• SMILES： [O-]C(CN1C=CC2=CC=CN=C12)=O.[Li+]

Computed Properties

• Exact Mass: 182.06675590g/mol
• Monoisotopic Mass: 182.06675590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58Ų

Additional information on lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate

Research Brief on Lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate (CAS: 2751610-94-1): Recent Advances and Applications

Lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate (CAS: 2751610-94-1) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of neurological and psychiatric disorders. Recent studies have explored its pharmacological properties, synthesis pathways, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate involves a multi-step process that ensures high yield and purity. Key steps include the functionalization of the pyrrolopyridine core and the subsequent introduction of the acetate moiety. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthesis protocol have improved scalability, making it feasible for industrial-scale production.

Pharmacological studies have revealed that lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate exhibits notable activity in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. In vitro and in vivo experiments have demonstrated its efficacy in reducing oxidative stress and inflammation, which are critical factors in neurodegenerative diseases. These findings suggest potential applications in treating conditions such as Parkinson's disease, depression, and bipolar disorder.

Recent preclinical trials have further elucidated the compound's safety profile and pharmacokinetics. The lithium ion in the compound is believed to contribute to its stability and bioavailability, while the pyrrolopyridine moiety enhances its binding affinity to target receptors. These attributes make it a promising candidate for further clinical evaluation. However, challenges such as dose optimization and long-term toxicity remain to be addressed in subsequent studies.

In conclusion, lithium(1+) 2-{1H-pyrrolo[2,3-b]pyridin-1-yl}acetate represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and multifaceted pharmacological effects underscore its potential as a therapeutic agent. Ongoing research aims to explore its full spectrum of biological activities and to translate these findings into clinical applications. The compound's development highlights the importance of interdisciplinary collaboration in advancing drug discovery and innovation.